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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data for cobalt sulfate
heptahydrate, compiled from various safety data sheets (SDS). The information is intended to

equip researchers, scientists, and drug development professionals with the critical knowledge

required for the safe handling, storage, and disposal of this chemical. All quantitative data has

been summarized into structured tables for ease of comparison, and key experimental

protocols and safety procedures are detailed.

Chemical Identification and Physical Properties
Cobalt sulfate heptahydrate is an odorless, red to pink crystalline solid. It is readily soluble in

water. Key identification and physical data are summarized below.

Identifier Value

Chemical Name Cobalt(II) sulfate heptahydrate

Synonyms Cobaltous sulfate heptahydrate

CAS Number 10026-24-1[1]

EC Number 233-334-2[1]

Molecular Formula CoSO₄·7H₂O[2]

Molecular Weight 281.1 g/mol [2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b160239?utm_src=pdf-interest
https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://catalog.labcorp.com/toxicology/gene/oecd-475-mammalian-bone-marrow-chromosomal-aberration-test
https://catalog.labcorp.com/toxicology/gene/oecd-475-mammalian-bone-marrow-chromosomal-aberration-test
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value

Appearance Red brown crystalline powder[3]

Odor Odorless[3]

pH 4-5[3]

Melting Point 98 °C / 208.4 °F[3]

Boiling Point Decomposes[2]

Specific Gravity 2.03 g/cm³ at 25 °C[2][4]

Solubility Easily soluble in cold water[2]

Flash Point Not applicable (Non-flammable)[2]

Autoignition Temperature Not applicable[2]

Hazard Identification and Classification
Cobalt sulfate heptahydrate is classified as a hazardous substance under the Globally

Harmonised System of Classification and Labelling of Chemicals (GHS). The primary health

hazards include acute oral toxicity, respiratory and skin sensitization, germ cell mutagenicity,

carcinogenicity, and reproductive toxicity. It is also very toxic to aquatic life with long-lasting

effects.[5][6]

GHS Hazard Statements:

H302: Harmful if swallowed.[3][5][6]

H317: May cause an allergic skin reaction.[3][5][6]

H319: Causes serious eye irritation.[4][7]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][5][6]

H341: Suspected of causing genetic defects.[1][7]

H350i: May cause cancer by inhalation.[1][7]
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H360F: May damage fertility.[1][5][7]

H372: Causes damage to organs through prolonged or repeated exposure.[5]

H410: Very toxic to aquatic life with long lasting effects.[5][6]

Below is a diagram illustrating the GHS classification pathway for Cobalt Sulfate
Heptahydrate.
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GHS Classification Pathway for Cobalt Sulfate Heptahydrate.

Toxicological Information
Exposure to cobalt sulfate heptahydrate can lead to various adverse health effects. The

primary routes of exposure are inhalation, ingestion, and skin contact.
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Toxicity Data Value Species Reference

Acute Oral Toxicity

(LD50)
582 mg/kg Rat [1][6]

Summary of Toxicological Effects:

Acute Effects: Harmful if swallowed, causing nausea, vomiting, and abdominal pain.[5]

Contact can cause skin and eye irritation.[5] Inhalation of dust may irritate the respiratory

tract.[5]

Sensitization: May cause an allergic skin reaction (dermatitis) and allergy or asthma

symptoms if inhaled.[1][5]

Germ Cell Mutagenicity: Suspected of causing genetic defects.[1][5]

Carcinogenicity: May cause cancer by inhalation.[1][5] It is classified by IARC as "Possibly

carcinogenic to humans" (Group 2B).[5]

Reproductive Toxicity: May damage fertility.[1][5]

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (kidneys,

lungs, heart, thyroid, skin) through prolonged or repeated exposure.[5]

Experimental Protocols
The toxicological data presented in safety data sheets are derived from standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to determine the acute oral toxicity of a substance and allows for its

classification according to the GHS.

Methodology:
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Animal Selection: Healthy, young adult rodents (typically female rats) are used.[5]

Dose Administration: The test substance is administered in a single oral dose via gavage.

Dosing is stepwise, using a small number of animals at each step.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.

Endpoint: The method classifies the substance into one of a series of toxicity classes based

on the number of animals that die at specific dose levels. This allows for an estimation of the

LD50 range.

The workflow for this experimental protocol is illustrated below.
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Start

Prepare Test Substance
(Vehicle: Water or other)

Select Healthy Young Adult Rats
(Acclimatize for 5 days)

Administer Single Oral Dose
(Stepwise procedure, 3 animals per step)

Observe Animals for 14 Days
(Mortality, clinical signs, body weight)

Analyze Mortality Data

Classify Substance
(According to GHS criteria)

End
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Spill Occurs

Evacuate Unnecessary Personnel Ensure Adequate Ventilation

Immediate Actions

Don Appropriate PPE (Gloves, Respirator, Goggles, Lab Coat)

Contain the Spill Prevent entry into drains and waterways

Clean Up Spill Sweep or vacuum up solid material Moisten to prevent dusting if necessary Place in a labeled, sealed container

Cleanup

Decontaminate the Area Wash spill area with soap and water

Dispose of Waste According to local, state, and federal regulations

Final Steps

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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